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Compound of Interest

Compound Name: Urea, (2-hydroxyethyl)-
CAS No.: 2078-71-9
Cat. No.: B3021453

Get Quote

Executive Summary

N-(2-Hydroxyethyl)urea (INCI: Hydroxyethyl Urea) represents a pivotal evolution in carbamide
chemistry, bridging the gap between simple chaotropes like urea and polyol-based humectants
like glycerin.[1] With a molecular weight of 104.11 g/mol , this mono-substituted urea derivative
introduces a hydroxyethyl moiety that significantly alters the molecule's hygroscopicity,
solubility profile, and biocompatibility.

This guide provides a rigorous technical analysis of N-(2-hydroxyethyl)urea, designed for
formulation scientists and medicinal chemists.[1] It details the structural determinants of its
function, industrial synthesis pathways, and precise analytical protocols for identification.

Molecular Architecture & Identification[1]
Structural Definition

Unlike symmetrical urea, N-(2-hydroxyethyl)urea possesses an amphiphilic character due to
the asymmetry introduced by the hydroxyethyl tail. The molecule consists of a planar urea core
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—capable of acting as both a hydrogen bond donor and acceptor—Ilinked to a flexible ethylene
glycol-like arm.

o |[UPAC Name: 1-(2-Hydroxyethyl)urea[1][2]

o« Common Synonyms: Hydroxyethyl Urea, Monoethanolurea

o CAS Registry Number: 2078-71-9 (Pure substance), 1320-51-0 (General/Mixture)[1]
» Molecular Formula: C

H
N
O
[1](21(3]

e SMILES:C(CO)NC(=O)N

Quantitative Structural Parameters
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] Structural
Parameter Value Unit o
Implication

Low MW facilitates

rapid cuticular
Molecular Weight 104.11 g/mol penetration in

dermatological

applications.[1]

Critical for High-
Resolution Mass
Spectrometry (HRMS)

Exact Mass 104.0586 Da

identification.[1]

Indicates high water
Topological Polar solubility and potential

75.4 Az _
Surface Area (TPSA) for passive transport.

[1]

Highly hydrophilic;
LogP (Predicted) -1.7 to -2.06 - minimal lipid
partitioning.[1]

(2 from NH
H-Bond Donors 3 - , 1 from OH, 1 from
secondary NH)
Carbonyl O, Hydroxyl
H-Bond Acceptors 2 - ( ’ ’ ’

O)

Physicochemical Profile
Solubility and Hygroscopicity

The defining feature of N-(2-hydroxyethyl)urea is its ability to coordinate water molecules more
effectively than urea alone.[1] The hydroxyethyl group disrupts the crystal lattice energy relative
to pure urea, lowering the melting point and increasing hygroscopicity without the high risk of
crystallization often seen in high-concentration urea formulations.
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o Physical State: White crystalline powder (pure); typically supplied as a 50% aqueous
solution.[1]

e Melting Point: 164-169 °C (Lit.)[1][2]

o pH Stability: Stable over a broad pH range (5.0-8.0); susceptible to hydrolysis to ammonia at
extreme pH.[1]

Mechanism of Action: The "Water Bridge"

While urea acts as a chaotrope by disrupting hydrogen bonding networks in proteins, N-(2-
hydroxyethyl)urea functions primarily as a hydrotrope. The hydroxyl group provides an
additional "anchor" for water molecules, creating a stable hydration shell that resists
evaporation.

Synthesis & Manufacturing Pathways

The industrial synthesis of N-(2-hydroxyethyl)urea is a classic example of transamidation.[1] It
involves the nucleophilic attack of the amine group of monoethanolamine (MEA) on the
carbonyl carbon of urea, followed by the elimination of ammonia.

Reaction Mechanism[1]

e Nucleophilic Attack: The lone pair on the nitrogen of ethanolamine attacks the carbonyl
carbon of urea.

o Tetrahedral Intermediate: A transient intermediate forms.[1]
e Elimination: Ammonia (NH

) is expelled as the leaving group, driving the equilibrium forward.[1]

Synthesis Workflow Diagram

Nucleophilic Attack Irreversible Loss
Reactants 135-140°C Tetrahedral Proton Transfer Elimination Step of Ammonia Product
Urea + Monoethanolamine Intermediate (- NH3) N-(2-Hydroxyethyl)urea

Fig 1: Industrial Transamidation Synthesis Route
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Click to download full resolution via product page

Process Note: The reaction is typically conducted at 135-140°C. Continuous removal of
ammonia (sparging with nitrogen) is critical to drive the reaction to completion and prevent the
reverse reaction.

Analytical Characterization

Validating the identity and purity of N-(2-hydroxyethyl)urea requires a multi-modal approach.
Below are the standard spectroscopic signatures.

Nuclear Magnetic Resonance (NMR)

The symmetry break in the urea molecule results in distinct signals for the ethyl group protons.
Protocol: Dissolve ~10 mg sample in D

O or DMSO-d
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Chemical Shift (5,

Nucleus Multiplicity Assignment
ppm)

-CH

H NMR 3.15-3.20 Triplet (t) -N (Adjacent to Urea
N)
-CH
Hydroxyl)
-NH

H NMR 5.4-5.8 Broad Singlet
/ -NH (Exchangeable)
-CH

C NMR ~42.0 Singlet
-N
-CH

C NMR ~60.5 Singlet
-0

C NMR ~160.0 Singlet C=0 (Urea Carbonyl)

Infrared Spectroscopy (FTIR)

The fingerprint region confirms the presence of both the amide and hydroxyl functionalities.

e 3200-3500 cm

: Broad, strong band.[1] Overlap of O-H stretch and N-H stretch (primary and secondary

amides).[1]

e 1650-1690 cm

: Strong band.[1] Amide | (C=0 stretch).[1]

e 1550-1600 cm
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: Medium band.[1] Amide Il (N-H bend).[1]
e 1050 cm

: C-O stretch (primary alcohol).

Analytical Logic Tree

Unknown Sample

FTIR Analysis 1H NMR (D20)

Peak @ 1650 cm-1? Two Triplets?
(Amide C=0) (3.1 & 3.5 ppm)

Yes

Peak @ 1050 cm-1?

(Alcohol C-0) Reject / Impurity Yes

Yes

Identity Confirmed:

N-(2-Hydroxyethyl)urea

Fig 2: Spectroscopic Validation Workflow

Click to download full resolution via product page

Functional Applications & Safety
Formulation Science

In drug development and cosmetics, N-(2-hydroxyethyl)urea is utilized as a penetration

enhancer and humectant.[1]
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e Humectancy: It matches the moisturizing efficacy of glycerin but with a non-tacky, lighter
aesthetic feel.

 Stability: Unlike urea, it does not cause significant pH drift in aqueous formulations if buffered
correctly (e.g., with lactate buffers).[1]

Safety Profile

Extensive reviews by the Cosmetic Ingredient Review (CIR) panel have deemed Hydroxyethyl
Urea safe for use.[1][4]

o Dermal Absorption: Low, due to high hydrophilicity (logP ~ -2.06).[1][5]
o Toxicity: Low acute oral and dermal toxicity (LD50 > 2000 mg/kg).[1][6]
« [Irritation: Non-irritating to slightly irritating at high concentrations (50%).[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Deep Dive: N-(2-Hydroxyethyl)urea —
Structural Dynamics and Physicochemical Characterization[1]]. BenchChem, [2026]. [Online
PDF]. Available at: [https://www.benchchem.com/product/b3021453/docs#technical-deep-
dive-n-2-hydroxyethyl-urea-structural-dynamics-and-physicochemical-characterization-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021453?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

